3-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-benzothiophene-2-carboxamide

• Molecular Formula: C23H24ClN3O2S
• Molecular Weight: 442 g/mol
• IUPAC Name: 3-chloro-N-[4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C23H24ClN3O2S/c1-15(2)23(29)27-13-11-26(12-14-27)17-9-7-16(8-10-17)25-22(28)21-20(24)18-5-3-4-6-19(18)30-21/h3-10,15H,11-14H2,1-2H3,(H,25,28)
• InChI Key: FDRMASGUYQIMFK-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl

Description

3-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-benzothiophene-2-carboxamide, also known as TAK-659, is a small molecule inhibitor that selectively targets Bruton's tyrosine kinase (BTK). BTK is a key component of the B-cell receptor (BCR) signaling pathway, which is critical for the survival and proliferation of B-cells. TAK-659 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of B-cell malignancies.

Mechanism of Action

3-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-benzothiophene-2-carboxamide selectively inhibits BTK, a key component of the BCR signaling pathway. By blocking BTK, 3-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-benzothiophene-2-carboxamide prevents the activation of downstream signaling pathways that are critical for the survival and proliferation of B-cells. This leads to the induction of apoptosis (programmed cell death) and the inhibition of tumor growth.
Biochemical and Physiological Effects:
3-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-benzothiophene-2-carboxamide has been shown to induce apoptosis and inhibit proliferation in B-cell malignancies in preclinical studies. In addition, 3-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-benzothiophene-2-carboxamide has been shown to inhibit the production of cytokines and chemokines that are involved in the recruitment and activation of immune cells. This suggests that 3-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-benzothiophene-2-carboxamide may have immunomodulatory effects in addition to its direct anti-tumor activity.

Advantages and Limitations for Lab Experiments

One advantage of 3-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-benzothiophene-2-carboxamide is its selectivity for BTK, which reduces the risk of off-target effects. In addition, 3-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-benzothiophene-2-carboxamide has shown potent anti-tumor activity in preclinical studies, suggesting that it may have clinical utility in the treatment of B-cell malignancies. However, one limitation of 3-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-benzothiophene-2-carboxamide is its relatively short half-life, which may limit its efficacy in vivo.

Future Directions

There are several potential future directions for the development of 3-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-benzothiophene-2-carboxamide. One possibility is the evaluation of 3-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-benzothiophene-2-carboxamide in combination with other therapies, such as chemotherapy or immunotherapy. Another possibility is the development of 3-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-benzothiophene-2-carboxamide analogs with improved pharmacokinetic properties or potency. Finally, 3-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-benzothiophene-2-carboxamide may have potential applications in other diseases beyond B-cell malignancies, such as autoimmune disorders or inflammatory diseases.

Synthesis Methods

The synthesis of 3-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-benzothiophene-2-carboxamide involves a series of chemical reactions starting from commercially available starting materials. The key step in the synthesis is the formation of the benzothiophene core, which is achieved through a palladium-catalyzed coupling reaction. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

3-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-benzothiophene-2-carboxamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). In these studies, 3-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-1-benzothiophene-2-carboxamide has demonstrated potent anti-tumor activity, both as a single agent and in combination with other therapies.